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Compound of Interest

2-Amino-2-oxazoline
Compound Name:
Hydrochloride

Cat. No.: B1342865

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Amino-2-oxazoline Hydrochloride, a
versatile chemical intermediate. It covers the compound's molecular structure, physicochemical
properties, synthesis protocols, and key applications, presenting data in a format tailored for
scientific and research applications.

Molecular Structure and Properties

2-Amino-2-oxazoline Hydrochloride is the hydrochloride salt of 2-Amino-2-oxazoline. The
core structure is a five-membered oxazoline ring. It is also referred to as 4,5-Dihydro-1,3-
oxazol-2-amine hydrochloride.[1][2] This compound exists in equilibrium with its tautomeric
form, 2-iminooxazolidine.[3] It is a white to off-white crystalline powder that is soluble in water.

[4115]

Table 1: Physicochemical Properties of 2-Amino-2-oxazoline Hydrochloride
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Property Value Source

Molecular Formula CsH7CIN20 [1][6]

Molecular Weight 122.55 g/mol [11[415]

CAS Number 375855-07-5 [4][5]

Melting Point 107 - 114 °C [51[7]
White to almost white

Appearance ) [51[7]
crystalline powder

Solubility Soluble in water [415]

Purity >98.0% [4117]
HBPBXZZTIWDNKF-

InChIKey [1][6]

UHFFFAOYSA-N

| IUPAC Name | 4,5-dihydro-1,3-oxazol-2-amine;hydrochloride |[1][6] |

Synthesis and Experimental Protocols

The synthesis of 2-oxazolines, including 2-amino derivatives, is well-established and typically

involves the cyclization of a 2-amino alcohol with a suitable functional group.[8] For 2-Amino-2-

oxazoline Hydrochloride, a common synthetic route involves the reaction of a (3-

haloalkylurea, which is heated to induce cyclization and form the hydrochloride salt.[3]

Experimental Protocol: Synthesis from a (3-Haloalkylurea

This protocol is a generalized procedure based on established synthesis methods for

pseudoureas.[3]

o Preparation of 3-Haloalkylurea:

o Synthesize the required B-haloalkylurea. This can be achieved through several methods,

such as the addition of a halogen acid to an unsaturated urea or by reacting an olefin with

iodine isocyanate followed by reaction with an amine.[3]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://www.fishersci.ca/shop/products/2-amino-2-oxazoline-hydrochloride-tci-america-2/p-7117132
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://labsolu.ca/product/2-amino-2-oxazoline-hydrochloride/
https://www.chemimpex.com/products/43305
https://labsolu.ca/product/2-amino-2-oxazoline-hydrochloride/
https://www.chemimpex.com/products/43305
https://www.chemimpex.com/products/43305
https://www.tcichemicals.com/CH/en/p/A0923
https://www.chemimpex.com/products/43305
https://www.tcichemicals.com/CH/en/p/A0923
https://labsolu.ca/product/2-amino-2-oxazoline-hydrochloride/
https://www.chemimpex.com/products/43305
https://labsolu.ca/product/2-amino-2-oxazoline-hydrochloride/
https://www.tcichemicals.com/CH/en/p/A0923
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://www.fishersci.ca/shop/products/2-amino-2-oxazoline-hydrochloride-tci-america-2/p-7117132
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://www.fishersci.ca/shop/products/2-amino-2-oxazoline-hydrochloride-tci-america-2/p-7117132
https://en.wikipedia.org/wiki/Oxazoline
https://www.benchchem.com/product/b1342865?utm_src=pdf-body
https://www.benchchem.com/product/b1342865?utm_src=pdf-body
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/aminooxazolines.html
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/aminooxazolines.html
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/aminooxazolines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cyclization Reaction:

o Heat the prepared (3-haloalkylurea in an aqueous solution. The heating promotes an
intramolecular cyclization reaction.

o During this process, the halide acts as a leaving group, and the urea nitrogen attacks the
electrophilic carbon, leading to the formation of the oxazoline ring. The resulting product is
the hydrochloride salt of the 2-amino-2-oxazoline.

« Isolation and Purification:
o After the reaction is complete, cool the solution to allow the product to crystallize.
o Collect the solid product by filtration.
o Wash the collected solid with a cold solvent to remove impurities.
o The free base can be obtained by adding a suitable alkali to the hydrochloride salt.[3]

Diagram: General Synthesis and Analysis Workflow
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Caption: General workflow for synthesis and analysis.

Applications in Research and Development
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2-Amino-2-oxazoline Hydrochloride is a valuable intermediate in several areas of chemical
and pharmaceutical research.

» Pharmaceutical Synthesis: It serves as a crucial building block in the creation of more
complex bioactive molecules and pharmaceuticals.[5] Its structure is particularly useful in
medicinal chemistry for developing novel drugs.[5]

e Polymer Chemistry: This compound is utilized in the synthesis of specialty polymers. The
incorporation of the oxazoline ring can enhance properties such as thermal stability and
mechanical strength in materials like coatings and adhesives.[5] Some 2-oxazoline
derivatives can undergo living cationic ring-opening polymerization to form poly(2-
oxazoline)s, which have biomedical applications.[8]

» Organic Synthesis: Its ability to participate in various chemical reactions, including
cyclizations and condensations, makes it a versatile tool for organic chemists to construct
complex molecular architectures.[5]

Diagram: Key Application Areas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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